Cas no 138568-71-5 (2-[4-(4-Ethylthiazol-2-yl)-3-fluorophenyl]propanoic acid)
138568-71-5 structure
Product Name:2-[4-(4-Ethylthiazol-2-yl)-3-fluorophenyl]propanoic acid
CAS No:138568-71-5
MF:C14H14FNO2S
MW:279.329865932465
CID:2663288
Update Time:2023-08-06
2-[4-(4-Ethylthiazol-2-yl)-3-fluorophenyl]propanoic acid Chemical and Physical Properties
Names and Identifiers
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- 3-Fluoro-α-methyl-4-(4-ethyl-2-thiazolyl)benzeneacetic acid
- BENZENEACETIC ACID, 4-(4-ETHYL-2-THIAZOLYL)-3-FL
- 2-[4-(4-Ethylthiazol-2-yl)-3-fluorophenyl]propanoic acid
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- Inchi: 1S/C14H14FNO2S/c1-3-10-7-19-13(16-10)11-5-4-9(6-12(11)15)8(2)14(17)18/h4-8H,3H2,1-2H3,(H,17,18)
- InChI Key: NTYPJSCLTYFJEW-UHFFFAOYSA-N
- SMILES: S1C=C(CC)N=C1C1C=CC(=CC=1F)C(C(=O)O)C
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 19
- Rotatable Bond Count: 4
- Complexity: 329
- Topological Polar Surface Area: 78.4
2-[4-(4-Ethylthiazol-2-yl)-3-fluorophenyl]propanoic acid Related Literature
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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